
methods to reduce moisture absorption in
Aerosil R 202

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aerosil R 202

Cat. No.: B1165704 Get Quote

Technical Support Center: Aerosil® R 202
Welcome to the Technical Support Center for Aerosil® R 202. This resource is designed to

provide researchers, scientists, and drug development professionals with comprehensive

guidance on utilizing and handling this product effectively. Below you will find troubleshooting

guides and frequently asked questions (FAQs) to address common issues encountered during

experimentation, with a focus on minimizing moisture absorption.

Frequently Asked Questions (FAQs)
Q1: What is Aerosil® R 202 and why is it considered hydrophobic?

A1: Aerosil® R 202 is a fumed silica that has been surface-treated with polydimethylsiloxane

(PDMS).[1][2][3] This treatment replaces the hydrophilic silanol groups on the surface of the

silica with hydrophobic dimethylsilyl groups, resulting in a product with marked hydrophobicity

and low water absorption.[1][3][4][5][6][7]

Q2: My experiment is sensitive to moisture. How can I minimize moisture absorption when

using Aerosil® R 202?

A2: While Aerosil® R 202 is inherently hydrophobic with very low moisture absorption, improper

handling and storage can lead to increased moisture content.[4] The most critical step to

prevent moisture absorption is to adhere to proper storage conditions. Always store Aerosil® R

202 in its original, unopened packaging in a dry environment.[1][2][5][8][9][10][11][12] Once
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opened, the container should be tightly resealed and stored under dry conditions, protected

from volatile substances.[1][2][5][8][9][10][11][12]

Q3: What is the typical moisture content of Aerosil® R 202 as supplied?

A3: The moisture content of Aerosil® R 202 is specified by the "loss on drying" parameter in the

technical data sheet. This value is typically less than or equal to 0.5% when measured after 2

hours at 105°C.[2][9][12][13] This indicates a very low level of adsorbed moisture on the

product as delivered.

Q4: Can I dry Aerosil® R 202 before use to further reduce moisture content?

A4: While the as-supplied moisture content is very low, for extremely moisture-sensitive

applications, drying may be considered. A standard procedure would be to heat the material in

a drying oven at 105°C for 2 hours, as indicated by the "loss on drying" test protocol. However,

it is crucial to cool the material in a desiccator and use it promptly to prevent re-adsorption of

atmospheric moisture.

Q5: How does the hydrophobicity of Aerosil® R 202 benefit my formulation?

A5: The low moisture absorption of Aerosil® R 202 is advantageous in moisture-sensitive

formulations.[1][5][6][7] For instance, in moisture-curing systems like 1K sealants, it prevents

premature reactions and viscosity increases that can be caused by the introduction of water.[4]

Its hydrophobic nature also improves the water resistance of cosmetic preparations and

enhances corrosion protection in coatings.[1][5][6][7][14]

Data Presentation
Table 1: Physical and Chemical Properties of Aerosil® R 202 Related to Moisture Content
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Property Test Method Typical Value Significance

Loss on Drying 2 hours at 105°C ≤ 0.5%[2][9][12][13]

Indicates the amount

of volatile matter

(primarily water)

adsorbed on the silica

surface. A low value

confirms the product's

hydrophobicity.

Surface Treatment -
Polydimethylsiloxane

(PDMS)[1][2]

This chemical

modification is

responsible for the

hydrophobic character

and low moisture

affinity of Aerosil® R

202.

pH in 4% dispersion DIN EN ISO 787-9 4.0 - 6.0[1][9][13]

The pH can influence

interactions within a

formulation; the

hydrophobic surface

treatment results in a

slightly acidic to

neutral pH.

Experimental Protocols
Protocol 1: Determination of Moisture Content (Loss on Drying)

This protocol is based on the standard test method for determining the moisture content of

Aerosil® R 202.

Objective: To quantify the amount of adsorbed moisture and other volatile substances on the

surface of Aerosil® R 202.

Apparatus:
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Analytical balance (accurate to 0.1 mg)

Drying oven with temperature control (± 2°C)

Weighing dish (glass or aluminum)

Desiccator

Procedure:

Pre-dry the weighing dish in the oven at 105°C for 30 minutes and cool to room

temperature in a desiccator.

Weigh the empty, dry weighing dish (record as W₁).

Add approximately 1-2 g of Aerosil® R 202 to the weighing dish and record the exact

weight (record as W₂).

Place the weighing dish with the sample in the drying oven at 105°C for 2 hours.

After 2 hours, transfer the weighing dish to a desiccator and allow it to cool to room

temperature.

Weigh the cooled weighing dish and sample (record as W₃).

Calculation:

Loss on Drying (%) = [(W₂ - W₃) / (W₂ - W₁)] x 100

Visualizations
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Inherent Product Characteristics

User Handling & Storage
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Caption: Logical workflow for maintaining low moisture content in Aerosil® R 202.
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Issue: Suspected High
Moisture in Aerosil® R 202

Verify Storage Conditions:
- Original, sealed container?

- Stored in a dry area?

Action: Discard compromised
material. Procure new supply and

ensure proper storage.

No

Storage Conditions Correct

Yes

Proceed with Experiment

Optional: For highly sensitive
applications, dry material

(105°C for 2 hrs).

Use dried material immediately
and handle in a low-humidity
environment (e.g., glove box).

Click to download full resolution via product page

Caption: Troubleshooting guide for addressing potential moisture issues with Aerosil® R 202.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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